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For researchers, scientists, and drug development professionals, this document provides
essential safety, handling, and disposal information for DNL343, a potent and selective brain-
penetrant activator of eukaryotic initiation factor 2B (elF2B). While DNL343 is not classified as
a hazardous substance, adherence to standard laboratory safety protocols is crucial to ensure
a safe research environment and maintain the integrity of experimental outcomes.[1]

Immediate Safety and Handling

Standard laboratory personal protective equipment (PPE) is recommended when handling
DNL343. This includes, but is not limited to, safety glasses, a lab coat, and chemical-resistant
gloves. Work should be conducted in a well-ventilated area, and direct contact with the skin or
eyes should be avoided.

In the event of accidental exposure, the following first aid measures should be taken:
 Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory support.

o Skin Contact: Immediately wash the affected area with soap and water. Remove any
contaminated clothing.
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o Eye Contact: Flush the eyes with copious amounts of water for at least 15 minutes, holding

the eyelids open.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.

Personal Protective Equipment (PPE)

Equipment Specification Purpose

Protects eyes from accidental

Eye Protection Safety glasses or goggles
splashes.
) Chemical-resistant gloves ) )
Hand Protection o Prevents direct skin contact.
(e.g., nitrile)
_ Protects clothing and skin from
Body Protection Laboratory coat

contamination.

Disposal Plan

Dispose of DNL343 and any contaminated materials in accordance with local, state, and
federal regulations for non-hazardous chemical waste. It is recommended to absorb solutions
with an inert material and dispose of the solid waste in a sealed container. Decontaminate
surfaces and equipment by washing with a suitable solvent, such as alcohol.[1]

Experimental Protocols

Detailed methodologies for key in vivo experiments involving DNL343 are outlined below.
These protocols have been utilized to assess the efficacy of DNL343 in models of

neurodegeneration.

In Vivo Efficacy in Optic Nerve Crush (ONC) Model

This experiment evaluates the neuroprotective effects of DNL343 in an acute injury model.
¢ Animal Model: Wild-type mice.

e Procedure:
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o Anesthetize the mice.
o Surgically expose the optic nerve of one eye.

o Induce a crush injury to the optic nerve using fine forceps.

o DNL343 Administration:

o Administer DNL343 or a vehicle control via oral gavage.

o Dosing is typically performed once daily, starting shortly after the ONC procedure.[2][3]
» Endpoint Analysis:

o After a set period (e.g., 2 or 14 days), euthanize the animals and collect the retinas.

o Assess the expression of Integrated Stress Response (ISR) biomarkers, such as ATF4
and CHAC1, using techniques like gPCR.

o Quantify retinal ganglion cell (RGC) survival through immunofluorescence staining.[2]

In Vivo Efficacy in elF2B Loss-of-Function (LOF) Mouse
Model

This experiment assesses the ability of DNL343 to mitigate the effects of chronic ISR
activation.

e Animal Model: elF2B loss-of-function (LOF) mutant mice.

o DNL343 Administration:
o Administer DNL343 formulated in the rodent chow for chronic, self-administration.[2]
o Alternatively, administer via once-daily oral gavage.

e Endpoint Analysis:

o Monitor body weight and motor function regularly.
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o Collect brain tissue to measure the expression of ISR biomarkers.
o Analyze plasma for biomarkers of neuroinflammation and neurodegeneration.[2]

Data Presentation

The following table summarizes quantitative data from a representative in vivo study using the
optic nerve crush model.

Treatment Group Dose (mg/kg) Endpoint Result
) ISR mRNA Markers in  Upregulated after
Vehicle 0 .
Retina ONC
Retinal Ganglion Cell o )
DNL343 3 Significant Reduction
Loss
Retinal Ganglion Cell o )
DNL343 12 Significant Reduction
Loss
DNL343 12 Axonal Degeneration Reduced

Mandatory Visualization

The following diagram illustrates the Integrated Stress Response (ISR) pathway and the
mechanism of action of DNL343.
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DNL343 activates elF2B to counteract the Integrated Stress Response.
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The following diagram illustrates a typical experimental workflow for evaluating DNL343 in an in

vivo model.
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In vivo experimental workflow for DNL343 evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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